Cas no 7624-32-0 (1-(propan-2-yl)-1H-1,2,3,4-tetrazole-5-thiol)

• Product name: 1-(propan-2-yl)-1H-1,2,3,4-tetrazole-5-thiol
• CAS No: 7624-32-0
• MF: C₄H₈N₄S
• MW: 144.198118209839
• CID: 3325555
• PubChem ID: 7131396

1-(propan-2-yl)-1H-1,2,3,4-tetrazole-5-thiol Chemical and Physical Properties

Names and Identifiers

• 5H-TETRAZOLE-5-THIONE, 1,2-DIHYDRO-1-(1-METHYLETHYL)-
• 1-(propan-2-yl)-1H-1,2,3,4-tetrazole-5-thiol
• 963-807-5
• CS-0234996
• EN300-15155
• 1,2-Dihydro-1-(1-methylethyl)-5H-tetrazole-5-thione
• 1-propan-2-yl-2H-tetrazole-5-thione
• AKOS009042417
• MFCD08271783
• 1-(propan-2-yl)-2,5-dihydro-1H-1,2,3,4-tetrazole-5-thione
• DTXSID801222007
• DTXCID401653290
• SY152870
• SCHEMBL2553769
• 1-Isopropyl-tetrazol-5-thiol
• SCHEMBL9193123
• Z118308208
• HAA62432
• 1-isopropyl-1H-tetrazole-5-thiol
• 7624-32-0

• Inchi： InChI=1S/C4H8N4S/c1-3(2)8-4(9)5-6-7-8/h3H,1-2H3,(H,5,7,9)
• InChI Key： SANFJGZEVHYFAL-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 144.04696745g/mol
• Monoisotopic Mass: 144.04696745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.1Ų
• XLogP3: 2.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles

Additional information on 1-(propan-2-yl)-1H-1,2,3,4-tetrazole-5-thiol

1-(Propan-2-yl)-1H-1,2,3,4-Tetrazole-5-thiol: A Comprehensive Overview

The compound 1-(Propan-2-yl)-1H-1,2,3,4-Tetrazole-5-thiol (CAS No. 7624-32-0) is a heterocyclic sulfur-containing compound that has garnered significant attention in the fields of organic chemistry and materials science. This molecule is characterized by its tetrazole ring system, which is a five-membered ring containing four nitrogen atoms and one sulfur atom. The presence of the propan-2-yl group at the 1-position of the tetrazole ring introduces steric effects and electronic modifications that influence its chemical reactivity and physical properties.

Recent studies have highlighted the potential of tetrazole derivatives in various applications. For instance, researchers have explored their use as building blocks for advanced materials such as coordination polymers and metal organic frameworks (MOFs). The sulfur atom in the tetrazole ring can act as a coordinating site, enabling the formation of stable metal-ligand interactions. This property makes 1-(Propan-2-yl)-1H-1,2,3,4-Tetrazole-5-thiol a promising candidate for designing porous materials with applications in gas storage and catalysis.

In addition to its role in materials science, this compound has also been investigated for its potential in medicinal chemistry. The tetrazole moiety is known to exhibit bioactivity in certain contexts, and the substitution pattern on the ring can significantly impact its pharmacological properties. Recent research has focused on modifying the propan-2-yl group to enhance solubility and bioavailability while maintaining or improving biological activity. These studies underscore the versatility of tetrazole-based compounds as leads for drug discovery.

The synthesis of 1-(Propan-2-yl)-1H-1,2,3,4-Tetrazole-5-thiol typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the nucleophilic substitution of an appropriate precursor with a thiol group followed by cyclization to form the tetrazole ring. Researchers have optimized these methods to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of modern chemical research.

From an analytical standpoint, this compound has been extensively studied using advanced spectroscopic techniques such as NMR and IR spectroscopy. These studies have provided insights into its molecular structure and bonding characteristics. Furthermore, computational chemistry methods have been employed to predict its electronic properties and reactivity under various conditions.

Looking ahead, tetrazole derivatives like 1-(Propan-2-yl)-1H-1,2,3,4-Tetrazole-5-thiol are expected to play a pivotal role in advancing technologies across multiple disciplines. Their unique combination of structural flexibility and functional diversity makes them ideal candidates for addressing complex scientific challenges.